![molecular formula C12H12N6S B2888159 4-amino-5-[3-(4-methylphenyl)-1H-pyrazol-5-yl]-4H-1,2,4-triazole-3-thiol CAS No. 366007-58-1](/img/structure/B2888159.png)
4-amino-5-[3-(4-methylphenyl)-1H-pyrazol-5-yl]-4H-1,2,4-triazole-3-thiol
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Overview
Description
Scientific Research Applications
Synthesis and Pharmacological Properties
- Compounds containing the mentioned structure have been synthesized and evaluated for various pharmacological properties. A study by Karrouchi et al. (2016) investigated the synthesis of Schiff bases of 4-amino-1,2,4-triazole derivatives with pyrazole, revealing significant analgesic and antioxidant properties (Karrouchi et al., 2016).
- Another study focused on the synthesis of 1,2,4-triazole and pyrazole fragments in new substances, indicating the potential for various biological activities (Fedotov et al., 2022).
Antimicrobial and Antifungal Applications
- A series of 1,2,4-triazole derivatives, including the mentioned chemical, have been synthesized and shown to have antimicrobial activities against various pathogenic bacteria (Bayrak et al., 2009).
- Compounds with this structure have also been evaluated for antifungal activities, providing insights into their potential as antifungal agents (Fedotov & Hotsulia, 2021).
Antioxidant and Anti-inflammatory Properties
- Research on Schiff bases containing 1,2,4-triazole and pyrazole rings has shown promising antioxidant and anti-inflammatory activities, highlighting their potential in medicinal applications (Pillai et al., 2019).
Electrochemical Behavior
- A study on the electrooxidation of related 1,2,4-triazole compounds in aqueous-alcoholic media has been performed, suggesting potential applications in electrochemical processes (Fotouhi et al., 2002).
Safety and Hazards
The safety data sheet for a related compound, 5-Amino-3-(4-methylphenyl)pyrazole, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Similar compounds have shown potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that similar pyrazole-bearing compounds have shown to interact with their targets leading to antileishmanial and antimalarial effects .
Biochemical Pathways
Similar compounds have been known to affect the life cycle of parasites such asLeishmania and Plasmodium .
Result of Action
Similar compounds have shown to inhibit the growth of parasites such asLeishmania and Plasmodium .
properties
IUPAC Name |
4-amino-3-[3-(4-methylphenyl)-1H-pyrazol-5-yl]-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N6S/c1-7-2-4-8(5-3-7)9-6-10(15-14-9)11-16-17-12(19)18(11)13/h2-6H,13H2,1H3,(H,14,15)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIKVQBZUBVZPFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NNC(=C2)C3=NNC(=S)N3N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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